Cas no 2378489-96-2 ((3R,4S)-4-Methoxy-3,4-dihydro-2H-chromene-3-thiol)

• Product Name: (3R,4S)-4-Methoxy-3,4-dihydro-2H-chromene-3-thiol
• CAS No: 2378489-96-2
• MF: C₁₀H₁₂O₂S
• MW: 196.266081809998
• CID: 6030192
• PubChem ID: 145912949
• Update Time: 2025-06-14

(3R,4S)-4-Methoxy-3,4-dihydro-2H-chromene-3-thiol Chemical and Physical Properties

Names and Identifiers

• (3R,4S)-4-Methoxy-3,4-dihydro-2H-chromene-3-thiol
• EN300-7464164
• rac-(3R,4S)-4-methoxy-3,4-dihydro-2H-1-benzopyran-3-thiol
• 2378489-96-2

• Inchi： 1S/C10H12O2S/c1-11-10-7-4-2-3-5-8(7)12-6-9(10)13/h2-5,9-10,13H,6H2,1H3/t9-,10+/m1/s1
• InChI Key： OLUIXRGXUQGGDE-ZJUUUORDSA-N
• SMILES： S[C@@H]1COC2C=CC=CC=2[C@@H]1OC

Computed Properties

• Exact Mass: 196.05580079g/mol
• Monoisotopic Mass: 196.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 19.5Ų

Additional information on (3R,4S)-4-Methoxy-3,4-dihydro-2H-chromene-3-thiol

Comprehensive Overview of (3R,4S)-4-Methoxy-3,4-dihydro-2H-chromene-3-thiol (CAS No. 2378489-96-2): Structure, Applications, and Research Insights

The compound (3R,4S)-4-Methoxy-3,4-dihydro-2H-chromene-3-thiol (CAS No. 2378489-96-2) is a chiral thiol derivative of dihydrochromene, featuring a methoxy group at the 4-position. Its unique stereochemistry and functional groups make it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, flavorants, and agrochemicals. Researchers and industries are increasingly interested in this molecule due to its potential role in asymmetric catalysis and bioactive compound design.

Structurally, the molecule belongs to the chromene family, a class of heterocyclic compounds known for their presence in natural products and medicinal agents. The thiol (-SH) group at the 3-position and the methoxy (-OCH3) group at the 4-position contribute to its reactivity, enabling diverse chemical transformations. Recent studies highlight its utility in constructing sulfur-containing scaffolds, which are pivotal in drug discovery for targets like kinase inhibitors and GPCR modulators.

In the context of green chemistry, (3R,4S)-4-Methoxy-3,4-dihydro-2H-chromene-3-thiol has garnered attention for its potential in sustainable synthesis. With growing demand for eco-friendly reagents, this compound’s ability to participate in atom-efficient reactions aligns with global trends toward reducing hazardous waste. Researchers are exploring its use in organocatalysis and biocatalysis, where its chiral centers can induce enantioselectivity.

The pharmaceutical industry is particularly intrigued by this molecule’s stereospecificity. As chiral drugs dominate over 50% of marketed pharmaceuticals, intermediates like CAS No. 2378489-96-2 are critical for producing enantiomerically pure therapeutics. For instance, its framework resembles motifs found in antioxidant and anti-inflammatory agents, sparking investigations into its structure-activity relationships (SAR).

From a commercial perspective, the compound’s synthesis and scalability are key focus areas. Optimizing routes to (3R,4S)-4-Methoxy-3,4-dihydro-2H-chromene-3-thiol involves stereocontrolled reactions, such as Sharpless epoxidation or enzymatic resolution. Suppliers and manufacturers emphasize high-purity batches to meet the stringent requirements of GMP compliance and regulatory submissions.

Emerging applications also extend to material science, where its thiol group facilitates surface functionalization of nanoparticles and polymers. This aligns with trends in nanomedicine and smart materials, addressing queries like “thiol-based linkers in drug delivery” frequently searched in academic databases.

In summary, (3R,4S)-4-Methoxy-3,4-dihydro-2H-chromene-3-thiol (CAS No. 2378489-96-2) represents a versatile building block with cross-disciplinary relevance. Its integration into drug development, catalysis, and sustainable chemistry underscores its importance in modern scientific endeavors. Future research may unlock further innovations, particularly in precision medicine and green manufacturing.